Cas no 324777-46-0 (N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide)

• Product Name: N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide
• CAS No: 324777-46-0
• MF: C₁₅H₉BrN₄O₄
• MW: 389.160362005234
• CID: 5993972
• PubChem ID: 5216974
• Update Time: 2025-07-23

N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide
• AKOS030751854
• F1175-0561
• N'-[(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-2-nitrobenzohydrazide
• 324777-46-0
• AKOS001438918
• AKOS002298042
• N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-2-nitrobenzamide
• Z57433801
• (Z)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-nitrobenzohydrazide
• N'-[(3E)-5-BROMO-2-OXO-2,3-DIHYDRO-1H-INDOL-3-YLIDENE]-2-NITROBENZOHYDRAZIDE

• Inchi： 1S/C15H9BrN4O4/c16-8-5-6-11-10(7-8)13(15(22)17-11)18-19-14(21)9-3-1-2-4-12(9)20(23)24/h1-7,17,22H/b19-18+
• InChI Key： YSXNEYOMOPTBQP-VHEBQXMUSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(N2)O)/N=N/C(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 387.98072g/mol
• Monoisotopic Mass: 387.98072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 124Ų

Additional information on N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide

Professional Introduction to N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide (CAS No. 324777-46-0)

N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 324777-46-0, belongs to a class of molecules that exhibit remarkable potential in various biochemical and pharmacological applications. The unique structural features of this compound, particularly its N'-((E)-5-bromo-2-(hydroxyimino)cyclopent-2-enone)-2-nitrobenzohydrazide moiety, make it a valuable candidate for further exploration in drug discovery and development.

The compound's molecular structure incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a nitro group and a bromine substituent on the benzene ring, along with the indole core, suggests that it may interact with biological targets in diverse ways. These features have prompted researchers to investigate its potential as an intermediate in the synthesis of more complex pharmacophores or as a lead compound for developing novel therapeutic agents.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. Indole compounds are known for their roles in various physiological processes and have been extensively studied for their potential in treating conditions such as inflammation, cancer, and infectious diseases. The specific derivative N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide represents a promising addition to this class of compounds, with its unique combination of structural elements.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The nitrobenzohydrazide moiety is particularly noteworthy, as it has been shown to participate in various chemical reactions that can be harnessed for medicinal chemistry applications. For instance, it can undergo condensation reactions with aldehydes and ketones to form hydrazones, which are often intermediates in the synthesis of heterocyclic compounds. This reactivity makes it an attractive building block for constructing more complex molecules with tailored biological properties.

The bromine substituent on the indole ring also adds another layer of functionality that can be exploited in drug design. Brominated indoles have been reported to exhibit enhanced binding affinity to certain biological targets, making them valuable in the development of small-molecule drugs. Additionally, the presence of the nitro group can influence the electronic properties of the molecule, potentially affecting its solubility and bioavailability—critical factors in drug development.

Recent studies have begun to explore the pharmacological profile of compounds like N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide. Preliminary investigations suggest that it may possess anti-inflammatory and antioxidant properties, which are relevant in the treatment of chronic diseases associated with oxidative stress. Furthermore, its structural similarity to known bioactive molecules has led researchers to hypothesize potential applications in oncology and neurology. These early findings underscore the importance of this compound as a candidate for further pharmacological exploration.

The synthesis of such complex organic molecules requires meticulous attention to detail and expertise in organic chemistry techniques. The preparation of N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide involves multiple steps, including cyclization reactions, functional group transformations, and purification processes. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In addition to its synthetic challenges, the handling and characterization of this compound require specialized equipment and methodologies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are crucial for confirming its structure and assessing its quality. These analytical methods provide detailed insights into the molecular properties of the compound, which are vital for understanding its behavior in biological systems.

The growing interest in natural product-inspired scaffolds has also influenced the study of indole derivatives like N'-(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-nitrobenzohydrazide. Many biologically active compounds have been isolated from plants and microorganisms, and their structures have served as inspiration for designing synthetic analogs with enhanced or modified activities. By leveraging computational tools and structure-based drug design approaches, researchers can predict how modifications to these natural scaffolds might affect their biological potency.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling techniques allow researchers to simulate how a compound interacts with biological targets at the atomic level. This information can guide the optimization process by identifying key structural features that contribute to binding affinity or selectivity. For instance, computational studies on indole derivatives have revealed that certain spatial arrangements of functional groups enhance interactions with protein receptors or enzymes involved in disease pathways.

The potential applications of N'-(3Z)-5-bromo-2 oxo - 23 hydro - 13 dihydro - 1 H - indol - 31 ylidene - 22 nitro benz oh ydraz ide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals or as a tool compound in biochemical research. For example, it could serve as a probe to study enzyme mechanisms or as an intermediate in synthesizing more complex molecules with specialized functions.

In conclusion，N'-(3Z)-5-bromo - 22 oxo - 23 hydro - 13 dihydro - 1 H - indol - 31 ylidene - 22 nitro benz oh ydraz ide (CAS No. 32 strong>^4777-46-0) represents a fascinating compound with significant potential in pharmaceutical chemistry。 Its intricate structure，functional groups，and reported biological activities make it a valuable subject for further research。 As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in developing innovative therapies and scientific tools。